BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 4-
(Dimethylamino)-3-nitrobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Dimethylamino)-3-
Compound Name:
nitrobenzaldehyde

cat. No.: B1267781

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 4-(Dimethylamino)-3-
nitrobenzaldehyde, a chemical compound relevant in various research and development
applications. The information presented is compiled from established chemical databases.

Physicochemical Properties

The fundamental molecular characteristics of 4-(Dimethylamino)-3-nitrobenzaldehyde are
summarized below. This data is crucial for experimental design, stoichiometric calculations, and
analytical characterization.

Property Value Source
Molecular Formula C9H10N203 PubChem[1]
Molecular Weight 194.19 g/mol PubChem([1], Sigma-Aldrich

4-(dimethylamino)-3-
IUPAC Name ] PubChem[1]
nitrobenzaldehyde

CAS Number 59935-39-6 Sigma-Aldrich

Experimental Protocols
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The data presented in this guide is computationally derived and sourced from publicly
accessible chemical databases.[1] As such, experimental protocols for the determination of
these properties are not detailed here. Researchers should refer to standard analytical
chemistry methodologies for experimental validation.

Data Relationships

The following diagram illustrates the logical relationship between the compound's name, its
elemental composition (molecular formula), and its calculated molecular weight.

4-(Dimethylamino)-3-nitrobenzaldehyde

is described by

Molecular Formula

C9H10N203

results in

Molecular Weight

194.19 g/mol

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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